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Compound of Interest

Compound Name: 5-Methoxy-2-methylaniline

Cat. No.: B181077

An In-depth Technical Guide to 5-Methoxy-2-methylaniline

This technical guide provides a comprehensive overview of the physical, chemical, and safety
properties of 5-Methoxy-2-methylaniline (CAS No. 50868-72-9), a key intermediate in the
synthesis of pharmaceuticals and other fine chemicals. This document is intended for
researchers, scientists, and professionals in drug development and chemical manufacturing.

Chemical Identity and Structure

5-Methoxy-2-methylaniline, also known as 5-Methoxy-o-toluidine or 2-Amino-4-
methoxytoluene, is an aromatic amine.[1][2][3] Its structure is characterized by a benzene ring
substituted with a methyl group, an amino group, and a methoxy group.

Identifier Value

IUPAC Name 5-methoxy-2-methylaniline[3][4]

CAS Number 50868-72-9[1][2][41[5][6]

Molecular Formula CsHuiNO[1][2][51I617118]1[9]

Canonical SMILES CC1=C(C=C(C=C1)OC)N[1][3][9]

InChi InChIl=1S/C8H11NO/c1-6-3-4-7(10-2)5-
8(6)9/h3-5H,9H2,1-2H3[3][10][11]

InChlKey RPJIXLEZOFUNGNZ-UHFFFAOYSA-N[3][4]
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Physical Properties

5-Methoxy-2-methylaniline is typically a solid at room temperature, with its color ranging from
white to tan or orange.[5][7][12]

Property Value

Molecular Weight 137.18 g/mol [1][2][3][4]1[516171[8][9]

Appearance White to gray to tan .crystalline powder; White to
yellow to orange solid[5][7][12]

Melting Point 43-46 °C[4][7181[12][13]

Boiling Point 252.2 - 253 °C at 760 mmHg[4][9][12]

Flash Point 113 °C[4][9][13]

Solubility Slightly soluble in water[6][12]

Chemical Properties and Reactivity

As an aromatic amine, 5-Methoxy-2-methylaniline is used as a building block in organic
synthesis.[1][7] It is notably used in the preparation of N-(5-methoxy-2-
methylphenyl)acetamide.[7][12]

Stability: Stable under recommended storage conditions.[14]

« Conditions to Avoid: Exposure to air and light should be minimized.[5] Incompatible products
should be avoided.[14][15]

e Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[14][15]

o Hazardous Decomposition Products: Under fire conditions, it can emit toxic fumes, including
carbon oxides and nitrogen oxides (NOx).[8][14]

Experimental Protocols
Synthesis of 5-Methoxy-2-methylaniline

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b181077?utm_src=pdf-body
https://labproinc.com/products/5-methoxy-2-methylaniline-5g-m3009-5g
https://www.ottokemi.com/building-blocks/5methoxy2methylaniline-97-m-2548.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3401640.htm
https://www.targetmol.com/compound/5-methoxy-2-methylaniline
https://www.scbt.com/ko/p/5-methoxy-2-methylaniline-50868-72-9
https://pubchem.ncbi.nlm.nih.gov/compound/99500
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987ef483
https://labproinc.com/products/5-methoxy-2-methylaniline-5g-m3009-5g
https://www.fishersci.ca/shop/products/5-methoxy-2-methylaniline-97-thermo-scientific-1/p-7040410
https://www.ottokemi.com/building-blocks/5methoxy2methylaniline-97-m-2548.aspx
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/5Methoxy2methylaniline.htm
https://www.biosynth.com/p/FM68064/50868-72-9-5-methoxy-2-methylaniline
https://labproinc.com/products/5-methoxy-2-methylaniline-5g-m3009-5g
https://www.ottokemi.com/building-blocks/5methoxy2methylaniline-97-m-2548.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3401640.htm
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987ef483
https://www.ottokemi.com/building-blocks/5methoxy2methylaniline-97-m-2548.aspx
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/5Methoxy2methylaniline.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3401640.htm
https://www.fishersci.com/shop/products/5-methoxy-2-methylaniline-97-thermo-scientific/AC398240050
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987ef483
https://www.biosynth.com/p/FM68064/50868-72-9-5-methoxy-2-methylaniline
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3401640.htm
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987ef483
https://www.biosynth.com/p/FM68064/50868-72-9-5-methoxy-2-methylaniline
https://www.fishersci.com/shop/products/5-methoxy-2-methylaniline-97-thermo-scientific/AC398240050
https://www.fishersci.ca/shop/products/5-methoxy-2-methylaniline-97-thermo-scientific-1/p-7040410
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3401640.htm
https://www.benchchem.com/product/b181077?utm_src=pdf-body
https://www.targetmol.com/compound/5-methoxy-2-methylaniline
https://www.ottokemi.com/building-blocks/5methoxy2methylaniline-97-m-2548.aspx
https://www.ottokemi.com/building-blocks/5methoxy2methylaniline-97-m-2548.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3401640.htm
https://www.fishersci.com/store/msds?partNumber=AC332080050&productDescription=2-METHOXY-5-METHYLANILIN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://labproinc.com/products/5-methoxy-2-methylaniline-5g-m3009-5g
https://www.fishersci.com/store/msds?partNumber=AC332080050&productDescription=2-METHOXY-5-METHYLANILIN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6017703&productDescription=5-METHOXY-2-METHLANILINE+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC332080050&productDescription=2-METHOXY-5-METHYLANILIN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6017703&productDescription=5-METHOXY-2-METHLANILINE+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/5Methoxy2methylaniline.htm
https://www.fishersci.com/store/msds?partNumber=AC332080050&productDescription=2-METHOXY-5-METHYLANILIN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b181077?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

A common laboratory-scale synthesis involves the reduction of a nitroaromatic precursor.[12]
[16]

Reaction: Reduction of 4-methoxy-1-methyl-3-nitrobenzene.

Materials:

4-methoxy-1-methyl-3-nitrobenzene (18.0 g, 108 mmol)

1,2-dimethoxyethane (DME) (160 mL)

10% Palladium on Carbon (Pd/C) catalyst (0.9 g)

Hydrazine hydrate (16.17 g, 323 mmol, plus an additional 3 mL)

Procedure:

Under a nitrogen atmosphere, dissolve 4-methoxy-1-methyl-3-nitrobenzene in DME.[12]
e Add the 10% Pd/C catalyst to the solution.[12]

e Slowly add hydrazine hydrate dropwise to the mixture.[12][16]

o Heat the reaction mixture to reflux and stir continuously for 4 hours.[12]

o After 4 hours, add an additional 3 mL of hydrazine hydrate and continue stirring under reflux
for 2 days.[12]

e Upon completion, cool the mixture to room temperature.[12]
« Filter the mixture through a diatomaceous earth pad to remove the Pd/C catalyst.[12]
» Concentrate the filtrate under reduced pressure to remove the solvent.[12]

e The crude product is obtained as a yellow oil, which solidifies upon further vacuum drying to
a pale yellow solid.[12]

Visualization of Synthesis Workflow:
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Synthesis Workflow for 5-Methoxy-2-methylaniline

1. Dissolve 4-methoxy-1-methyl-3-nitrobenzene
in DME under Nitrogen

l

2. Add 10% Pd/C Catalyst

l

3. Add Hydrazine Hydrate Dropwise

l

4. Heat to Reflux (4 hours)

l

5. Add More Hydrazine Hydrate
Continue Reflux (2 days)

l

6. Cool to Room Temperature

7. Filter through Diatomaceous Earth

8. Concentrate under Reduced Pressure

Product: 5-Methoxy-2-methylaniline
(Pale Yellow Solid)

Click to download full resolution via product page

Caption: Synthesis of 5-Methoxy-2-methylaniline from its nitro precursor.
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Spectral Data

The structure of the synthesized product can be confirmed by Nuclear Magnetic Resonance
(NMR) spectroscopy.

« 'H NMR (300 MHz, CDCls): & 6.94 (d, J = 7.53 Hz, 1H), 6.28 (d, J = 7.53 Hz, 1H), 6.26 (s,
1H), 3.78 (s, 3H), 3.5 (br, 1H), 2.10 (s, 3H), 1.6 (br, 1H).[12]

Applications in Research and Development

5-Methoxy-2-methylaniline is a valuable aromatic amine compound widely utilized in
biochemical experiments and drug synthesis research.[1] Its structure is a fragment found in
numerous compounds with diverse biological activities, including potent inhibitors of VEGFR2,
a key receptor in angiogenesis, making it significant in the development of antitumor agents.
[17]

Visualization of Role in Drug Discovery:
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Role as a Building Block in Drug Discovery

Starting Materials

Other Reagents &

5-Methoxy-2-methylaniline Building Blocks

Synthesis

Chemical Synthesis
(e.g., Amide Coupling)

Resulting Compounds

Bioactive Molecules
(e.g., VEGFR2 Inhibitors)

Application

Drug Development &
Biochemical Research
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Safety and Handling Logic

Hazard Identification

Irritant (Skin, Eyes,
Respiratory)

Harmful (Swallowed,
Skin Contact, Inhaled)

gpeédures

Storage:
Keep container sealed,
Store locked up & cool

Handling:
Avoid contact and inhalation

If inhaled If swallowed If contact occurs

Sontrol Measures

PPE:
Gloves, Goggles, Respirator

Administrative:

Inhalation: Ingestion: Skin/Eye Contact: Engineering:

Move to fresh air Get medical help Rinse with water Use in a well-ventilated area Wash hands after handling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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